Cas no 84100-49-2 (Pentanal,2-(chlorophenylmethylene)-)

• Product Name: Pentanal,2-(chlorophenylmethylene)-
• CAS No: 84100-49-2
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 721693
• PubChem ID: 44151251
• Update Time: 2025-04-19

Pentanal,2-(chlorophenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Pentanal,2-(chlorophenylmethylene)-
• 2-(chlorophenylmethylene)valeraldehyde
• 2-[chloro(phenyl)methylidene]pentanal
• EINECS 282-128-9
• 84100-49-2

• Inchi： 1S/C12H13ClO/c1-2-6-11(9-14)12(13)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3/b12-11-
• InChI Key： MUMFVCMDWBXRMP-QXMHVHEDSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=C(\C=O)/CCC

Computed Properties

• Exact Mass: 208.0654927g/mol
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes